BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tribromofluoromethane molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tribromofluoromethane

Cat. No.: B1329301

A Technical Overview of Tribromofluoromethane

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Tribromofluoromethane, a halogenated
methane derivative. Also known as Halon 1103, it is recognized for its distinct physical and
chemical properties.[1] This guide focuses on its fundamental molecular characteristics.

Molecular Formula and Structure

Tribromofluoromethane consists of a central carbon atom bonded to three bromine atoms
and one fluorine atom.[1] Its chemical formula is:

CBrF[2][3][4]

Quantitative Molecular Data

The key quantitative attributes of Tribromofluoromethane are summarized in the table below
for clear reference.
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Property Value Unit

Molecular Weight 270.72 g/mol

Exact Mass 267.753 Da

Density 2.765 g/cm3 (at 25 °C)
Boiling Point 108 °C

Melting Point -73 °C

(Data sourced from multiple consistent references)[1][2][3][5][6]
Note on Advanced Requirements:

The user request specified the inclusion of experimental protocols, signaling pathways, and
logical relationship diagrams. For a fundamental chemical compound like
Tribromofluoromethane, these concepts are not directly applicable.

o Experimental Protocols: While protocols exist for the synthesis or analysis of this compound
(e.g., its first synthesis in 1919 or preparation by reacting carbon tetrabromide with antimony
trifluoride), there are no intrinsic "experimental protocols” for the molecule itself in the context
of biological or drug development pathways unless it is used as a reagent.[2]

» Signaling Pathways: Tribromofluoromethane is a simple organic halide and is not known to
be involved in biological signaling pathways in the way that complex biomolecules are.
Therefore, no signaling pathway diagrams can be generated.

» Logical Relationships: The core data for this compound—its formula and molecular weight—
represent fundamental properties rather than a workflow or complex relationship that would
necessitate a Graphviz diagram.

This guide provides the foundational chemical data essential for research and development
activities involving Tribromofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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